![molecular formula C16H20N4OS2 B2633669 2-Cyclopropyl-4-methyl-6-methylsulfanyl-N-[2-(2-methyl-1,3-thiazol-4-yl)ethyl]pyrimidine-5-carboxamide CAS No. 1436199-12-0](/img/structure/B2633669.png)
2-Cyclopropyl-4-methyl-6-methylsulfanyl-N-[2-(2-methyl-1,3-thiazol-4-yl)ethyl]pyrimidine-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Cyclopropyl-4-methyl-6-methylsulfanyl-N-[2-(2-methyl-1,3-thiazol-4-yl)ethyl]pyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C16H20N4OS2 and its molecular weight is 348.48. The purity is usually 95%.
BenchChem offers high-quality 2-Cyclopropyl-4-methyl-6-methylsulfanyl-N-[2-(2-methyl-1,3-thiazol-4-yl)ethyl]pyrimidine-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Cyclopropyl-4-methyl-6-methylsulfanyl-N-[2-(2-methyl-1,3-thiazol-4-yl)ethyl]pyrimidine-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Studies have shown promising results in vitro, but further research is needed to evaluate its effectiveness in vivo and potential clinical applications .
- Researchers have explored its effects on various cancer cell lines, including breast, lung, and colon cancer. Preclinical studies indicate that AKOS016952679 could be a novel candidate for cancer treatment .
- Investigations into its mechanism of action and safety profile are ongoing, with potential applications in autoimmune diseases and chronic inflammatory conditions .
- Researchers are exploring its potential in Alzheimer’s disease, Parkinson’s disease, and other neurodegenerative disorders .
- Clinical trials are needed to validate its effects on blood pressure, lipid profiles, and overall cardiovascular risk .
- Potential applications include managing type 2 diabetes, obesity, and metabolic syndrome. However, more rigorous studies are essential to establish its clinical relevance .
Antiviral Activity
Cancer Therapy
Anti-Inflammatory Properties
Neuroprotection
Cardiovascular Health
Metabolic Disorders
Safety and Hazards
The safety and hazards of this compound are not known. It’s important to handle all chemicals with care and to follow appropriate safety protocols.
Future Directions
Given the interesting structure of this compound and the known biological activities of many pyrimidine and thiazole derivatives, it could be worthwhile to study this compound further. It could have interesting biological activities, and it might be possible to synthesize derivatives with improved properties .
Mechanism of Action
Mode of action
As a thiazole derivative, this compound may have diverse biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities . The exact mode of action would depend on the specific target it interacts with.
Biochemical pathways
Depending on its target, this compound could potentially affect a variety of biochemical pathways. For example, if it targets enzymes involved in DNA synthesis or repair, it could affect cell proliferation and survival .
Result of action
The molecular and cellular effects of this compound would depend on its specific mechanism of action. For instance, if it inhibits a key enzyme in a cellular pathway, it could lead to the accumulation or depletion of certain metabolites, affecting cell function .
properties
IUPAC Name |
2-cyclopropyl-4-methyl-6-methylsulfanyl-N-[2-(2-methyl-1,3-thiazol-4-yl)ethyl]pyrimidine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4OS2/c1-9-13(16(22-3)20-14(18-9)11-4-5-11)15(21)17-7-6-12-8-23-10(2)19-12/h8,11H,4-7H2,1-3H3,(H,17,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHISEBVLCQRRNK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC(=N1)C2CC2)SC)C(=O)NCCC3=CSC(=N3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Cyclopropyl-4-methyl-6-methylsulfanyl-N-[2-(2-methyl-1,3-thiazol-4-yl)ethyl]pyrimidine-5-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.